Cas no 2171914-16-0 (5-(chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole
• CAS No: 2171914-16-0
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 5974184
• PubChem ID: 165589994
• Update Time: 2025-06-20

5-(chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole
• EN300-1591376
• 2171914-16-0
• 5-(chloromethyl)-1-[4-(propan-2-yl)phenyl]-1H-pyrazole

• Inchi： 1S/C13H15ClN2/c1-10(2)11-3-5-12(6-4-11)16-13(9-14)7-8-15-16/h3-8,10H,9H2,1-2H3
• InChI Key： IUCQMYNVOCTJSE-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NN1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole

Introduction to 5-(Chloromethyl)-1-4-(Propan-2-yl)phenyl-1H-pyrazole (CAS No. 2171914-16-0)

5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole (CAS No. 2171914-16-0) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its unique structure and functional groups, has garnered attention for its role in the development of novel therapeutic agents and as an intermediate in organic synthesis.

The core structure of 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole consists of a pyrazole ring substituted with a chloromethyl group and a 4-(propan-2-yl)phenyl group. The pyrazole ring, known for its biological activity, is a key feature that contributes to the compound's potential in drug discovery. The chloromethyl group provides a reactive site for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules.

Recent research has highlighted the importance of 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole in the development of new pharmaceuticals. Studies have shown that compounds derived from this structure exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases.

In the field of oncology, 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole has shown promise as a lead compound for the development of anticancer drugs. Research conducted at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the disruption of key cellular processes, such as DNA replication and protein synthesis, leading to apoptosis.

Beyond its applications in drug discovery, 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole is also valuable as an intermediate in organic synthesis. Its reactivity and functional group diversity make it a useful building block for the synthesis of complex organic molecules. For example, it can be used in the preparation of advanced materials, such as polymers and coatings, where its unique properties can enhance performance characteristics.

The synthesis of 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole typically involves multi-step reactions that include the formation of the pyrazole ring and subsequent functionalization with the chloromethyl and 4-(propan-2-yl)phenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for both academic and industrial applications.

In conclusion, 5-(Chloromethyl)-1-4-(propan-2-yl)phenyl-1H-pyrazole (CAS No. 2171914-16-0) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the development of new therapeutic agents and advanced materials. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific disciplines.